Cas no 874637-61-3 (4-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-yl-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-yl-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 874637-61-3
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 5556657
• Update Time: 2025-10-29

4-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-yl-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-phenoxybutyl)benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• 4-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-yl-1-(prop-2-en-1-yl)pyrrolidin-2-one

• Inchi： 1S/C24H27N3O2/c1-2-14-26-18-19(17-23(26)28)24-25-21-12-6-7-13-22(21)27(24)15-8-9-16-29-20-10-4-3-5-11-20/h2-7,10-13,19H,1,8-9,14-18H2
• InChI Key： SZPHNTVYQCLCJI-UHFFFAOYSA-N
• SMILES： N1(CC=C)CC(C2N(CCCCOC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1=O

Additional information on 4-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-yl-1-(prop-2-en-1-yl)pyrrolidin-2-one

Compound CAS No 874637-61-3: A Comprehensive Overview

The compound with CAS No 874637-61-3, known as 4-(4-phenoxybutyl)-1H-benzo[d][1,3]diazol-2(3H)-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzodiazole core and a phenoxybutyl substituent, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases. Researchers have demonstrated that the benzodiazole moiety plays a critical role in stabilizing the molecule's conformation, thereby enhancing its bioavailability and pharmacokinetic properties. Furthermore, the phenoxybutyl group has been shown to improve solubility and permeability, which are essential attributes for drug candidates targeting the central nervous system.

In terms of synthesis, this compound is typically derived from a multi-step process involving cross-coupling reactions and cyclization techniques. The use of palladium catalysts in the formation of the benzodiazole ring has proven to be highly efficient, yielding high-purity products with excellent stereochemical control. Recent advancements in green chemistry have also enabled the development of more sustainable synthesis routes, reducing the environmental footprint associated with its production.

The structural uniqueness of this compound has also made it a valuable tool in materials science. Its ability to form self-assembled monolayers (SAMs) has been exploited in the development of advanced sensors and electronic devices. For instance, studies have shown that films constructed from this compound exhibit superior electrical properties and sensitivity to environmental stimuli, making them ideal for applications in biosensing and nanotechnology.

From a therapeutic standpoint, this compound has shown remarkable potential as an anti-inflammatory agent. Preclinical trials have demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO), suggesting its utility in treating conditions like arthritis and cardiovascular diseases. Moreover, its selective inhibition of certain isoforms over others highlights its potential for personalized medicine approaches.

In conclusion, CAS No 874637-61-3 represents a groundbreaking advancement in chemical synthesis and pharmacology. Its unique structure, coupled with cutting-edge research findings, positions it as a versatile compound with applications spanning drug discovery, materials science, and beyond. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.